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Compound of Interest

Compound Name: Ethyl 3-oxoheptanoate

Cat. No.: B1581187 Get Quote

An In-depth Technical Guide to Ethyl 3-
oxoheptanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 3-oxoheptanoate, a

versatile keto-ester with applications in various fields of chemical synthesis. This document

consolidates its chemical properties, a detailed synthetic protocol, and its known applications to

serve as a foundational resource for professionals in research and development.

Core Compound Properties
Ethyl 3-oxoheptanoate is a valuable building block in organic synthesis.[1] Its fundamental

properties are summarized below, providing critical data for experimental design, stoichiometric

calculations, and analytical characterization.
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Property Value Source

CAS Number 7737-62-4 [1][2][3][4][5]

Molecular Formula C₉H₁₆O₃ [1][2][3][4]

Molecular Weight 172.22 g/mol [1][2][3][4]

Appearance
Colorless to almost colorless

clear liquid
[1][3][4]

Purity ≥ 95% (GC) [1][3][4]

Density 0.970 g/mL [1]

Boiling Point 110 - 112 °C at 15 mmHg [1]

Refractive Index 1.430 [1]

InChI Key
UKRVECBFDMVBPU-

UHFFFAOYSA-N
[4]

SMILES CCCCC(=O)CC(=O)OCC [4]

Synonyms: Ethyl 3-oxoenanthate, 3-Oxoheptanoic acid ethyl ester, 3-Ketoheptanoic acid ethyl

ester, 3-Oxoenanthic acid ethyl ester.[1][4]

Synthesis of Ethyl 3-oxoheptanoate
A common method for the synthesis of Ethyl 3-oxoheptanoate involves the acylation of an

enolate. The following protocol provides a general methodology for its preparation.[6]

Experimental Protocol:

Materials:

Sodium hydride (50% in oil)

Heptane

Ether
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Ethyl carbonate

2-Hexanone

Ethanol

Acetic acid

Saturated sodium bicarbonate solution

Water

Procedure:

A suspension of 27.3 g of sodium hydride (previously washed with heptane) in 250 ml of

ether is prepared.

A solution of 70.8 g of ethyl carbonate in 50 ml of ether is added to the suspension, and the

mixture is stirred for 10 minutes.[6]

30 g of 2-hexanone is added over a period of 30 minutes.

The reaction mixture is refluxed for 2 hours.[6]

A mixture of 35 ml of ether and 12 ml of ethanol is added, and the resulting mixture is stirred

for 16 hours at ambient temperature.[6]

After cooling to 0°C, a solution of 36 ml of acetic acid in 300 ml of water is added, followed

by 12 ml of a saturated sodium bicarbonate solution to adjust the pH to 7.[6]

The product is extracted with ether.

The combined ether extracts are washed with water, dried, and the solvent is evaporated.

The crude product is purified by distillation at 70°C under a reduced pressure of 7 mbar to

yield 32.5 g of Ethyl 3-oxoheptanoate.[6]

Synthetic Workflow:
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Sodium Hydride (in oil)

1. Prepare NaH suspension in Ether

Heptane (for washing)

Ether (solvent)

Ethyl Carbonate

2. Add Ethyl Carbonate2-Hexanone

3. Add 2-Hexanone

Ethanol

5. Stir with Ether/EthanolAcetic Acid (aq.)

6. Quench with Acetic Acid & neutralize with NaHCO3

Sat. Sodium Bicarbonate (aq.)

4. Reflux for 2 hours

7. Extraction with Ether

8. Wash, Dry, Evaporate

9. Distillation (70°C, 7 mbar)

Ethyl 3-oxoheptanoate

Click to download full resolution via product page

Caption: Synthetic workflow for Ethyl 3-oxoheptanoate.
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Applications in Research and Industry
Ethyl 3-oxoheptanoate is a versatile intermediate with several applications:

Flavor and Fragrance Industry: This compound is recognized for its fruity aroma and is

utilized as a flavoring agent in food products and beverages.[1]

Organic Synthesis: Its unique structure makes it an effective building block for the formation

of more complex molecules.[1] It participates in various chemical reactions, such as

condensations and acylations.

Pharmaceutical and Agrochemical Synthesis: It serves as an intermediate in the production

of pharmaceuticals and agrochemicals.[1] Researchers leverage its reactivity to enhance the

efficiency of synthetic pathways for bioactive compounds.[1]

Biochemical Research: This compound is used in biochemical studies to investigate

metabolic pathways and enzyme activities.[1][7][8]

Specialty Chemicals and Polymers: It is also employed in the development of specialty

chemicals and in the production of specialty polymers.[1]

While Ethyl 3-oxoheptanoate is a valuable precursor, it is important to note that detailed

protocols and applications in drug development are more extensively documented for

structurally related compounds, such as fluorinated analogs.[9][10][11][12][13][14] The

methodologies and strategic considerations for these related molecules can often provide

valuable insights for the utilization of Ethyl 3-oxoheptanoate in novel synthetic designs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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